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Compound of Interest

Compound Name: L-amino-acid oxidase

Cat. No.: B1576251

Essential safety protocols and logistical plans for researchers, scientists, and drug
development professionals working with L-amino-acid oxidase.

This guide provides critical, immediate safety information, operational procedures, and disposal
plans for the handling of L-amino-acid oxidase. Adherence to these protocols is essential for
ensuring a safe laboratory environment and the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

L-amino-acid oxidase is classified as a hazardous substance that can be fatal if swallowed, in
contact with skin, or if inhaled. It is crucial to use appropriate Personal Protective Equipment
(PPE) to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1576251?utm_src=pdf-interest
https://www.benchchem.com/product/b1576251?utm_src=pdf-body
https://www.benchchem.com/product/b1576251?utm_src=pdf-body
https://www.benchchem.com/product/b1576251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications & Use

Hand Protection

Chemical-resistant gloves

Impervious gloves (e.g., nitrile)
must be worn. Change gloves

immediately if contaminated.

Eye/Face Protection

Safety glasses or goggles

Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166(EU). Face
shields may be necessary for
tasks with a high risk of
splashing.[1]

Skin and Body Protection

Protective clothing

Alab coat is mandatory.[2]
Ensure it covers the wearer to
near the knees.[2] For high-
risk operations, consider a full

suit.

Respiratory Protection

Respirator

Required when working with
the substance, especially in
powder form, to prevent
inhalation of dust. A type N95
(US) or equivalent respirator is
recommended. Work should
be conducted in a well-
ventilated area or under a
fume hood.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling L-amino-acid oxidase is critical to prevent contamination

and accidental exposure.

Experimental Workflow for Safe Handling:
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Caption: Workflow for the safe handling of L-amino-acid oxidase.
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Detailed Procedural Steps:
e Preparation:
o Work in a designated area, preferably under a chemical fume hood.[3]
o Ensure all necessary PPE is readily available and in good condition.[4]
o Before starting, have a clear plan for the experiment and for waste disposal.

« Handling the Substance:

[¢]

Avoid generating dust or aerosols.[3]
o Do not eat, drink, or smoke in the handling area.
o Wash hands thoroughly after handling the substance.

o If the substance comes into contact with skin, wash gently with plenty of soap and water
and immediately call a poison center or doctor.

o In case of inhalation, move the person to fresh air and seek immediate medical attention.
o For eye contact, rinse with plenty of water and remove contact lenses if present.

o If swallowed, give water to drink (at most two glasses) and seek immediate medical
advice.

e Storage:
o Store in a tightly closed container in a dry, well-ventilated place.[3]
o The recommended storage temperature is 2-8°C.

o Store in a locked-up area accessible only to qualified or authorized personnel.[3]

Disposal Plan
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Proper disposal of L-amino-acid oxidase and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

e Waste Disposal: Dispose of contents and container to an approved waste disposal plant.
Follow all federal, state, and local environmental regulations.

o Contaminated PPE: Contaminated clothing should be removed immediately and washed
before reuse. Disposable contaminated PPE should be placed in a sealed bag and disposed
of as hazardous waste.

o Spills: In case of a spill, evacuate the area. Avoid generating dust. Wear appropriate PPE,
including a self-contained breathing apparatus. Carefully take up the material and dispose of
it properly. Prevent the substance from entering drains.

Quantitative Data Summary

The following table summarizes key quantitative information for L-amino-acid oxidase from
Crotalus adamanteus venom.

Property Value Source
CAS Number 9000-89-9
EC Number 232-564-0
Molecular Weight ~130 kDa
Form Agueous suspension or
lyophilized powder
Specific Activity 24.0 units/mg protein
Optimal pH Approximately 7.5
Storage Temperature 2-8°C [5]

This guide is intended to provide essential safety and logistical information. Always refer to the
specific Safety Data Sheet (SDS) for the product you are using for the most detailed and up-to-
date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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